Cas no 2445786-71-8 (N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride)

• Product Name: N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride
• CAS No: 2445786-71-8
• MF: C₁₆H₂₂ClFN₄O
• MW: 340.823485851288
• MDL: MFCD32692280
• CID: 5669161
• PubChem ID: 165788109
• Update Time: 2025-07-15

N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26862609
• N-(2-{[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride
• 2445786-71-8
• N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride

• MDL： MFCD32692280
• Inchi： 1S/C16H21FN4O.ClH/c1-11-4-5-13(8-14(11)17)16(22)19-7-6-18-9-15-12(2)10-21(3)20-15;/h4-5,8,10,18H,6-7,9H2,1-3H3,(H,19,22);1H
• InChI Key： KNZHJAWCLOJDJG-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C)C=CC(=C1)C(NCCNCC1C(C)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 340.1466172g/mol
• Monoisotopic Mass: 340.1466172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride

Introduction to N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride (CAS No. 2445786-71-8)

N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride, with the CAS number 2445786-71-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a benzamide core substituted with a fluoro and methyl group at the 3rd and 4th positions, respectively. The presence of these functional groups enhances its interaction with biological targets, thereby influencing its pharmacological properties. Additionally, the compound features a pyrazole moiety linked to an amine group, which is further connected to an ethyl chain. This structural arrangement contributes to its unique chemical and biological profile.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride has been identified as a potential candidate for further investigation due to its structural features and preliminary biological activity profiles. The benzamide moiety is well-known for its role in drug design, often serving as a key pharmacophore in many therapeutic agents.

The fluoro substituent in the molecule is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability and binding affinity of a compound. In many cases, the introduction of fluorine atoms enhances the bioavailability and efficacy of pharmaceuticals. The methyl groups in the 1H-pyrazole ring contribute to the overall lipophilicity of the compound, which can be crucial for membrane permeability and cellular uptake.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazole compounds have shown diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific derivative in question, N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride, has been explored for its potential role in modulating pathways relevant to neurological disorders.

One of the most intriguing aspects of this compound is its interaction with enzymes and receptors involved in neurotransmitter synthesis and signaling. The amine group linked to the pyrazole moiety suggests that it may interact with monoamine oxidase (MAO) enzymes, which are crucial in regulating neurotransmitter levels. MAO inhibitors are well-known for their therapeutic effects in conditions such as depression and Parkinson's disease.

Furthermore, the ethyl chain extending from the amine group may contribute to the compound's solubility and bioavailability, factors that are critical for effective drug delivery. The hydrochloride salt form of the compound ensures better stability and solubility, facilitating its use in various formulation strategies.

The benzamide core of N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride also suggests potential interactions with other biological targets such as proteases and transcription factors. These interactions could be leveraged to develop drugs that target specific disease mechanisms.

In conclusion, N-(2-{(1,4-dimethyl-1H-pyrazol-3-yl)methylamino}ethyl)-3-fluoro-4-methylbenzamide hydrochloride represents a promising lead compound for further pharmacological exploration. Its unique structural features and preliminary biological activity make it an attractive candidate for developing new therapeutic agents. As research continues to uncover more about its mechanisms of action and potential applications, this compound is likely to play a significant role in future drug discovery efforts.